BE“GH@ Methodological & Application

Check Availability & Pricing

Application Note: Quantification of Tebipenem in
Human Plasma by UPLC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Tebipenem pivoxil hydrochloride
CAS No.: 211558-19-9
Cat. No.: B15563598
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative analysis of tebipenem
in human plasma. Tebipenem is the active moiety of the oral carbapenem prodrug, tebipenem
pivoxil. The described method is highly suitable for pharmacokinetic studies and therapeutic
drug monitoring. The protocol employs a straightforward protein precipitation for sample
preparation and utilizes a stable isotope-labeled internal standard (Tebipenem-D5) to ensure
high accuracy and precision. This method was validated according to regulatory guidelines and
demonstrated excellent performance in terms of linearity, sensitivity, accuracy, and precision.

Introduction

Tebipenem is a broad-spectrum carbapenem antibiotic with potent activity against a wide range
of Gram-positive and Gram-negative bacteria, including many multi-drug resistant strains. It is
the active form of the orally administered prodrug, tebipenem pivoxil. Accurate quantification of
tebipenem in human plasma is crucial for pharmacokinetic and bioequivalence studies, which
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are essential for its clinical development and therapeutic use. UPLC-MS/MS offers the high
sensitivity, selectivity, and speed required for the reliable determination of drug concentrations
in complex biological matrices like plasma. This application note provides a detailed protocol
for a validated UPLC-MS/MS method for tebipenem quantification in human plasma.

Experimental Protocols
Materials and Reagents

o Tebipenem reference standard

o Tebipenem-D5 internal standard (IS)
o Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

o 3-morpholinopropanesulfonic acid (MOPS)

Human plasma (drug-free)

Instrumentation

e UPLC System: Waters ACQUITY UPLC or equivalent
o Mass Spectrometer: Triple quadrupole mass spectrometer

« UPLC Column: ACQUITY UPLC BEH C18 (1.7 um, 2.1 x 50 mm)[1]

Preparation of Solutions

e Stock Solutions (1 mg/mL): Prepare separate stock solutions of tebipenem and tebipenem-
D5 in a suitable solvent.

o Working Standard Solutions: Prepare working standard solutions of tebipenem by serial
dilution of the stock solution with a mixture of acetonitrile and water.
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Internal Standard Working Solution: Prepare a working solution of tebipenem-D5 at an
appropriate concentration.

Stabilizing Buffer: Prepare a 50 mM MOPS buffer and adjust the pH to 7.0.[1]

Sample Preparation Protocol

Allow frozen human plasma samples to thaw at room temperature.

To a 100 pL aliquot of plasma, add an equal volume of 50 mM MOPS buffer (pH 7.0) to
stabilize the analyte.[1]

Add the internal standard working solution to each sample.

Perform protein precipitation by adding acetonitrile.[1]

Vortex the mixture thoroughly.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and dilute with water containing 0.1% formic acid.

Inject an aliquot of the final solution into the UPLC-MS/MS system.

UPLC-MS/MS Conditions

UPLC Conditions
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Parameter

Value

Column

ACQUITY UPLC BEH C18 (1.7 um, 2.1 x 50
mm)[1]

Mobile Phase A

0.1% Formic acid in Water[2]

Mobile Phase B

0.1% Formic acid in Acetonitrile[2]

Flow Rate

0.65 mL/min[2]

Gradient Program

A gradient program should be optimized to

ensure proper separation.

Column Temperature

Maintained at an optimized temperature.

Injection Volume

2L

Total Run Time

Approximately 2.75 - 3.0 minutes[1][2]

Mass Spectrometry Conditions

Parameter

Value

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transition (Tebipenem)

To be determined based on specific instrument

optimization

MRM Transition (Tebipenem-D5)

To be determined based on specific instrument

optimization

Source Temperature

Optimized for the specific instrument.

Gas Flow Rates

Optimized for the specific instrument.

Data Presentation
Calibration Curve
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The method was linear over the concentration range of 0.1 to 20 pg/mL for tebipenem in
human plasma.[1] The coefficient of determination (r2) was consistently greater than 0.99.[1]

Analyte Linear Range (pg/mL) Correlation Coefficient (r?)

Tebipenem 0.1-20 > 0.99[1]

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four quality control (QC)
levels: lower limit of quantification (LLOQ), low QC (LQC), medium QC (MQC), and high QC
(HQC).

Intra-day Inter-day Intra-day Inter-day
QC Level Precision Precision Accuracy Accuracy

(%CV) (%CV) (%RE) (%RE)
LLOQ (0.1

< 3.81%]1] < 3.81%[1] + 8.56%]1] + 8.56%]1]
Hg/mL)
LQC < 3.81%]1] < 3.81%][1] + 8.56%]1] + 8.56%]1]
MQC < 3.81%[1] < 3.81%[1] + 8.56%1] + 8.56%]1]
HQC < 3.81%][1] < 3.81%][1] + 8.56%[1] + 8.56%][1]

Recovery and Matrix Effect

The extraction recovery of tebipenem from human plasma was high and consistent across
different concentration levels. The matrix effect was found to be minimal, indicating that the
method is free from significant ion suppression or enhancement.

Parameter Result

Extraction Recovery 90.19 - 95.74%][1]

Matrix Effect Minimal[1]
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Stability

Tebipenem was found to be stable in human plasma under various storage and handling
conditions, as summarized below.

Stability Condition Duration Stability (% of Nominal)
Room Temperature 4 hours 91.11 - 106.33%([1]
-20°C 3 days 91.11 - 106.33%][1]
-80°C 30 days 91.11 - 106.33%][1]
Freeze-Thaw Cycles 5 cycles 91.11 - 106.33%][1]
Autosampler (8°C) 24 hours 91.11 - 106.33%]1]

Mandatory Visualization

UPLC-MS/MS Anlysis

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of tebipenem in human plasma.

Validated UPLC-MS/MS Method

Linearity & Range Accuracy Precision Recovery
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Caption: Key parameters for the bioanalytical method validation.

Conclusion

The UPLC-MS/MS method described in this application note is rapid, sensitive, and reliable for
the quantification of tebipenem in human plasma. The simple sample preparation procedure
and short chromatographic run time allow for high-throughput analysis, making it well-suited for
supporting clinical trials and pharmacokinetic studies of tebipenem pivoxil. The method has
been thoroughly validated and meets the stringent requirements for bioanalytical method
validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15563598/docs?utm_src=pdf-body-img#application-note-quantification-of-tebipenem-in-human-plasma-by-uplc-ms-ms
https://www.benchchem.com/product/b15563598?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/30903927/
https://pubmed.ncbi.nlm.nih.gov/30903927/
https://pubmed.ncbi.nlm.nih.gov/30903927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9283737/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9283737/
https://www.benchchem.com/product/b15563598/docs#application-note-quantification-of-tebipenem-in-human-plasma-by-uplc-ms-ms
https://www.benchchem.com/product/b15563598/docs#application-note-quantification-of-tebipenem-in-human-plasma-by-uplc-ms-ms
https://www.benchchem.com/product/b15563598/docs#application-note-quantification-of-tebipenem-in-human-plasma-by-uplc-ms-ms
https://www.benchchem.com/product/b15563598/docs#application-note-quantification-of-tebipenem-in-human-plasma-by-uplc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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